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Introduction

N-tert-butoxycarbonyl-D-homoserine (Boc-d-homoserine) is a protected amino acid derivative
that serves as a crucial building block in synthetic organic chemistry and drug discovery. As a
derivative of homoserine, an unnatural amino acid, its chirality and functional groups make it a
valuable component in the synthesis of complex peptides, peptidomimetics, and other
biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group on the amine
provides stability under various reaction conditions while allowing for facile deprotection under
mild acidic conditions, a cornerstone of modern peptide synthesis strategies.[1] This guide
provides a comprehensive overview of its core physical and chemical properties, experimental
protocols for its use, and logical workflows for its analysis.

Physical and Chemical Properties

Boc-d-homoserine is typically supplied as a white to off-white crystalline powder or solid.[2][3]
Its stability is a key consideration for storage and handling; it should be stored in a cool, dark,
and dry environment, often at temperatures of -20°C for long-term preservation.[2][4] The
compound is known to be hygroscopic, meaning it can absorb moisture from the air, which
necessitates storage under an inert gas atmosphere.
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Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of Boc-
d-homoserine.

Property Value Citation(s)
Molecular Formula CoH17NOs

Molecular Weight 219.24 g/mol

CAS Number 745011-75-0

Appearance White to off-white solid/powder

Melting Point ~124 °C

DMSO: 200 mg/mL (912.24

Solubilit
Y mM); requires sonication

[0]?°/D: +30.0 to +36.0° (c=1 in

Optical Rotation
methanol)

Purity (Typical) >95.0% (HPLC)

Topological Polar Surface Area  95.9 A2

Powder: -20°C (3 years);
Storage Temperature Solution: -80°C (6 months),
-20°C (1 month)

Experimental Protocols

Detailed methodologies are essential for the effective use and analysis of Boc-d-homoserine
in a research setting. The following sections provide representative protocols.

Protocol 1: Boc Protection of D-Homoserine (Synthesis)

This protocol describes a general method for the synthesis of Boc-d-homoserine from D-
homoserine using di-tert-butyl dicarbonate ((Boc)20), a common reagent for introducing the
Boc protecting group.
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Materials:

D-Homoserine

Di-tert-butyl dicarbonate ((Boc)z20)

Dioxane

1IN Sodium Hydroxide (NaOH)

Ethyl Acetate

5% Citric Acid Solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSQOa)

Ice bath, magnetic stirrer, separatory funnel, rotary evaporator

Methodology:

Dissolve D-homoserine in a 1N NaOH solution in a flask and cool the mixture in an ice bath
with stirring.

Separately, dissolve di-tert-butyl dicarbonate in dioxane.
Add the (Boc)20 solution dropwise to the cold, stirring D-homoserine solution.

Allow the two-phase mixture to stir at low temperature (e.g., 5°C) for 30 minutes, then warm
to room temperature and continue stirring for several hours until the reaction is complete
(monitored by TLC).

Once the reaction is complete, add water and ethyl acetate to the mixture and transfer to a
separatory funnel.

Separate the aqueous layer and wash it with ethyl acetate to remove unreacted (Boc)20 and
byproducts.
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o Cool the agqueous layer in an ice bath and acidify to a pH of 2-3 by slowly adding a 5% citric
acid solution.

o Extract the acidified aqueous layer multiple times with ethyl acetate.
o Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude Boc-d-homoserine product, which can be further purified by
recrystallization or column chromatography.

Protocol 2: Purity and Identity Analysis by HPLC and
LC-MS

This protocol outlines a general approach for verifying the purity and identity of a Boc-d-
homoserine sample using High-Performance Liquid Chromatography (HPLC) coupled with
Mass Spectrometry (MS).

Materials:

Boc-d-homoserine sample

o HPLC-grade acetonitrile and water

» Formic acid or trifluoroacetic acid (TFA)

e C18 reverse-phase HPLC column

e HPLC system with UV detector

o Mass spectrometer (e.g., ESI-QTOF)

Methodology:

o Sample Preparation: Prepare a stock solution of the Boc-d-homoserine sample in a
suitable solvent, such as a mixture of water and acetonitrile or DMSO, at a concentration of
approximately 1 mg/mL. Filter the sample through a 0.22 um syringe filter before injection.
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» HPLC Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
o Gradient: A linear gradient, for example, from 5% B to 95% B over 20 minutes.
o Flow Rate: 1.0 mL/min.
o Detection: UV detector set to 210-220 nm.
e Mass Spectrometry Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode.

o Analysis: Scan for the expected mass-to-charge ratio (m/z) of the protonated molecule
[M+H]* (expected ~220.12) and other potential adducts (e.g., [M+Na]*).

e Data Analysis:

o Purity: Determine the purity of the sample by integrating the area of the main peak in the
HPLC chromatogram and expressing it as a percentage of the total peak area.

o Identity: Confirm the identity of the compound by matching the retention time with a known
standard and verifying that the measured m/z in the mass spectrum corresponds to the
calculated exact mass of Boc-d-homoserine.

Visualizations: Workflows and Logical Diagrams

The following diagrams, created using the DOT language, illustrate key experimental and
logical workflows relevant to the study of Boc-d-homoserine.
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Caption: General workflow for the synthesis and purification of Boc-d-homoserine.
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Caption: Logical workflow for the structural elucidation of Boc-d-homoserine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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